Cas no 898788-91-5 ( )

• Product Name: &nbsp
• CAS No: 898788-91-5
• MF: C₁₈H₁₇FO₃
• MW: 300.324188947678
• CID: 868663
• PubChem ID: 24726126
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3'-CARBOETHOXY-3-(3-FLUOROPHENYL)PROPIOPHENONE
• Ethyl 3-[3-(3-fluorophenyl)propanoyl]benzoate
• MFCD03843514
• DTXSID50644519
• 898788-91-5
• AKOS016021884
•  

• MDL： MFCD03843514
• Inchi： 1S/C18H17FO3/c1-2-22-18(21)15-7-4-6-14(12-15)17(20)10-9-13-5-3-8-16(19)11-13/h3-8,11-12H,2,9-10H2,1H3
• InChI Key： GHIYCBWBXYITQU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CCC(C1C=CC=C(C(=O)OCC)C=1)=O

Computed Properties

• Exact Mass: 300.11617256g/mol
• Monoisotopic Mass: 300.11617256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.169
• Boiling Point: 435.9°C at 760 mmHg
• Flash Point: 209.7°C
• Refractive Index: 1.549